Cas no 67287-53-0 (6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine)

• Product Name: 6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine
• CAS No: 67287-53-0
• MF: C₁₉H₂₂ClNO₃
• MW: 347.835884571075
• MDL: MFCD08460175
• CID: 58559
• PubChem ID: 6455448
• Update Time: 2025-05-25

6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7,8-dimethoxy-1-(4-methoxyphenyl)-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• 6-CHLORO-2,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-1-(4-METHOXYPHENYL)-1H-3-BENZAZEPINE
• 9-chloro-7,8-dimethoxy-5-(4-methoxyphenyl)-2,3,4,5-tetrahydro-1H-3-benzazepine
• Intermediate of Fenoldopam
• 6-chloro-7,8-dimethoxy-1-(4-methoxyphenyl)-2,3,4,5-tetrahydro-1H-3-benzazepine
• 6-Chloro-7,8-dimethoxy-1-(p-methoxyphenyl)-2,3,4,5-tetrahydro-1H-3-benzazepine
• EINECS 266-633-1
• MYTZRTXHMVXREA-UHFFFAOYSA-N
• 0352AC
• AB1006859
• AX80585
• 67287-53-0
• NS00053488
• CS-0150398
• SCHEMBL7904596
• AKOS015951012
• DTXSID80986479
• A867303
• 1H-3-Benzazepine,6-chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-
• C76120
• DS-16611
• FT-0641113
• DB-055008
• 266-633-1
• 6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine

• MDL： MFCD08460175
• Inchi： 1S/C19H22ClNO3/c1-22-13-6-4-12(5-7-13)16-11-21-9-8-14-15(16)10-17(23-2)19(24-3)18(14)20/h4-7,10,16,21H,8-9,11H2,1-3H3
• InChI Key： MYTZRTXHMVXREA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1CCNCC2C1C=CC(=CC=1)OC)OC)OC

Computed Properties

• Exact Mass: 347.12900
• Monoisotopic Mass: 347.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.7

Experimental Properties

• Density: 1.166
• Melting Point: 140-145 ºC
• Boiling Point: 479.2°C at 760 mmHg
• Flash Point: 243.6 °C
• Refractive Index: 1.555
• PSA: 39.72000
• LogP: 3.97220

6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine

6-Chloro-2,3,4,5-Tetrahydro-7,8-Dimethoxy-1-(4-Methoxyphenyl)-1H-3-Benzazepine (CAS No. 67287-53-0)

The compound 6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine (CAS No. 67287-53-0) is a complex organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a benzazepine core with multiple substituents, including a chlorine atom at position 6 and methoxy groups at positions 7 and 8. Additionally, the molecule features a 4-methoxyphenyl group attached at position 1 of the benzazepine ring system.

Recent studies have highlighted the importance of benzazepines as scaffolds for drug discovery due to their ability to interact with various biological targets. The chlorine substituent at position 6 is particularly significant as it can influence the compound's electronic properties and bioavailability. Furthermore, the methoxy groups at positions 7 and 8 contribute to the molecule's hydrophilicity and may play a role in its pharmacokinetic profile. The 4-methoxyphenyl group attached at position 1 adds complexity to the molecule's structure and may enhance its binding affinity to specific receptors or enzymes.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Research has shown that benzazepines can modulate neurotransmitter systems and exhibit antioxidant properties, making them valuable candidates for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The chlorine substituent in this compound has been shown to enhance its ability to cross the blood-brain barrier, which is crucial for its neuroprotective effects.

In addition to its neuroprotective properties, this compound has also been investigated for its anticancer activity. Studies have demonstrated that certain benzazepines can induce apoptosis in cancer cells by targeting specific signaling pathways. The methoxy groups in this compound may contribute to its cytotoxicity by increasing its solubility and stability within cellular environments. Furthermore, the 4-methoxyphenyl group has been shown to enhance the compound's selectivity for cancer cells over normal cells, making it a potential candidate for targeted cancer therapy.

The synthesis of 6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps in its synthesis include the formation of the benzazepine core through cyclization reactions followed by functionalization with the chlorine atom and methoxy groups. Recent advancements in synthetic chemistry have enabled researchers to optimize these steps, leading to more efficient and scalable production methods.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into its molecular structure and purity. Additionally, computational chemistry methods have been employed to study the compound's electronic properties and predict its interactions with biological targets.

In terms of regulatory considerations, this compound has not been classified as a hazardous or controlled substance under current regulations. Its synthesis and use are not subject to restrictions related to hazardous chemicals or controlled substances under international laws such as those outlined in the United Nations Convention on Psychotropic Substances.

Looking ahead, ongoing research is focused on further elucidating the biological mechanisms underlying this compound's effects on neuronal protection and cancer cell death. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant therapeutic agent.

In conclusion, 6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine (CAS No. 67287-53-0) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in neuroprotection and anticancer therapy make it an exciting candidate for future drug development efforts.